Cas no 131589-60-1 (Methanone,(4-azidophenyl)[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]-)

• Product Name: Methanone,(4-azidophenyl)[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]-
• CAS No: 131589-60-1
• MF: C₂₁H₁₃N₃O₃S
• MW: 387.411223173141
• CID: 154473
• PubChem ID: 3036038
• Update Time: 2025-04-19

Methanone,(4-azidophenyl)[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,(4-azidophenyl)[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]-
• (4-azidophenyl)-[6-hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-yl]methanone
• 3-(4-azidobenzoyl)-6-hydroxy-2-(4-hydroxyphenyl)benzo(b)thiophene
• (4-Azidophenyl)(6-hydroxy-2-(4-hydroxyphenyl)benzo(b)thien-3-yl)methanone
• (4-azidophenyl)[6-hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-yl]methanone
• Methanone, (4-azidophenyl)(6-hydroxy-2-(4-hydroxyphenyl)benzo(b)thien-3-yl)-
• Protioaryl azide, paa
• DTXSID40157123
• 131589-60-1
• CHEMBL435801

• Inchi： 1S/C21H13N3O3S/c22-24-23-14-5-1-12(2-6-14)20(27)19-17-10-9-16(26)11-18(17)28-21(19)13-3-7-15(25)8-4-13/h1-11,25-26H
• InChI Key： XBMPLXNNPNMNRV-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2C(C(C2C=CC(=CC=2)N=[N+]=[N-])=O)=C1C1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 387.06789
• Monoisotopic Mass: 387.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 106.29